Cas no 1634-02-2 (Tetra-n-butylthiuram Disulfide)

Tetra-n-butylthiuram Disulfide Properties

Names and Identifiers

• TETRA-N-BUTYLTHIURAM DISULFIDE
• TBTD
• tetrabutyl-thiuradisulfide
• tetrabutylthiuramdisulphide
• thiuramdisulfidetetrabutyl
• Tetrabutyl Thiuram Disulfide
• Tetrabutylthiuram disulfide(TBTD)
• Bis(dibutylthiocarbamoyl) Disulfide
• dibutylcarbamothioylsulfanyl N,N-dibutylcarbamodithioate
• BUTYL TUADS
• zincionophorei
• BUTYL TUADS SOLID
• tetrabutyl-thiuradisulfide(TBTD)
• Robac TBUT 60%
• TETRABUTYLTHIURAM DISULFIDE
• Tetrabutylthiuram disulphide
• Thiuram disulfide tetrabutyl
• Thiuram, tetrabutyl-, disulfide
• Tetrabutylthioperoxydicarbamic acid
• DISULFIDE, BIS(DIBUTYLTHIOCARBAMOYL)
• D969886EAB
• NSC677476
• Thioperoxydicarbonic diamide (((H2N)C(S))2S2), tetrabutyl-
• Thioperoxydicarbonic diami
• Q27276262
• DTXSID6049226
• THIOPEROXYDICARBONIC DIAMIDE (((H2N)C(S))2S2), N,N,N',N'- TETRABUTYL-
• 4-04-00-00595 (Beilstein Handbook Reference)
• BDBM50570514
• Zinc ionophore I, Selectophore(TM), function tested
• SCHEMBL24804
• Bis-(dibutylthiocarbamoyl) disulfide
• NSC-67746
• Thioperoxydicarbonic diamide (((H2N)C(S))2S2), N,N,N',N'-tetrabutyl-
• NSC 677476
• CHEMBL333177
• E78822
• Thioperoxydicarbonic diamide ([(H2N)C(S)]2S2), N,N,N',N'-tetrabutyl-
• BRN 1715575
• NSC-677476
• UNII-D969886EAB
• NCGC00260355-01
• CAS-1634-02-2
• Tetrabutyl thioperoxydicarbonic diamide
• AKOS015839733
• Methanethioamide, 1,1'-dithiobis[N,N-dibutyl-
• T0635
• PGAXJQVAHDTGBB-UHFFFAOYSA-N
• METHANETHIOAMIDE, 1,1'-DITHIOBIS(N,N-DIBUTYL-
• J-010042
• Thioperoxydicarbonic diamide, tetrabutyl-
• MFCD00027191
• LS-14693
• NS00025335
• 1634-02-2
• Zinc ionophore I
• Tox21_202809
• EINECS 216-652-6
• DTXCID2029082
• Thioperoxydicarbonic diamide ([(H2N)c(S)]2S2), tetrabutyl-
• Thioperoxydicarbonic diamide (((H2N)C(S))2S2), N,N,N',N'tetrabutyl
• Tetrabutylthiuram disulfide
• Thioperoxydicarbonic diamide (((H2N)C(S))2S2), tetrabutyl
• Bis(dibutylthiocarbamoyl) disulfide
• Butyl tuads
• Thiuram, tetrabutyl, disulfide
• tetra-n-butylthiuramdisulfide
• +Expand

• MDL： MFCD00027191
• InChIKey： PGAXJQVAHDTGBB-UHFFFAOYSA-N
• Inchi： 1S/C18H36N2S4/c1-5-9-13-19(14-10-6-2)17(21)23-24-18(22)20(15-11-7-3)16-12-8-4/h5-16H2,1-4H3
• SMILES： S(C(N(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=S)SC(N(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=S
• BRN： 1715575

Computed Properties

• Exact Mass: 408.17600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 15
• Monoisotopic Mass: 408.176132
• Heavy Atom Count: 24
• Complexity: 289
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 121

Experimental Properties

• LogP: 6.74200
• PSA: 121.26000
• Refractive Index: 1.6000 (estimate)
• Boiling Point: 478.5°Cat760mmHg
• Melting Point: 33℃
• Flash Point: 243.2°C
• Color/Form: White or light yellow powder.
• Solubility: Soluble in carbon disulfide \ benzene \ ether \ ethanol \ chloroform, insoluble in water and dilute alkali
• Sensitiveness: Air Sensitive
• Density: 1,06 g/cm3